Cas no 530-59-6 (Sinapinic acid)

Sinapinic acid (3,5-dimethoxy-4-hydroxycinnamic acid) is a naturally occurring hydroxycinnamic acid derivative, widely utilized as a matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. Its key advantages include strong UV absorption, efficient ionization properties, and compatibility with a broad range of analytes, particularly peptides, proteins, and glycans. The compound’s structural features—a conjugated double bond and phenolic hydroxyl group—enhance its performance in desorbing and ionizing high-molecular-weight biomolecules. Sinapinic acid also exhibits antioxidant activity, making it valuable in biochemical research. Its stability and reproducibility under laser irradiation further solidify its role as a preferred matrix in proteomic and metabolomic studies.

Sinapinic acid structure

Product Name:Sinapinic acid

CAS No:530-59-6

MF:C₁₁H₁₂O₅

MW:224.209983825684

MDL:MFCD00004401

CID:38059

PubChem ID:24894171

Update Time:2025-05-22

Sinapinic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylic acid
- Sinapinic acid
- 3,5-Dimethoxy-4-hydroxy-trans-cinnamic acid
- Sinapic acid
- 4-hydroxy-3,5-dimethoxycinnamic acid
- 3,5-Dimethoxy-4-hydroxycinnamic acid
- 3.5-Dimethoxy-4-hydroxycinnamicacid
- SINAPIC ACID(RG)
- 5-Methoxyferulicacid
- MS]
- [ "" ]
- SA
- SINAPINATE
- Sinapate
- Synapoic acid
- trans-sinapic acid
- (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
- (E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
- 3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
- 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-
- Cinnamic acid, 4-hydroxy-3,5-dimethoxy-, (E)-
- (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic
- DTXSID40862129
- D1765
- D2932
- AKOS028109907
- PCMORTLOPMLEFB-UHFFFAOYSA-N
- 4-Hydroxy-3,5-dimethoxycinnamic Acid, Predominantly trans
- (EZ)-sinapic acid
- 3,5-dimethoxy-4-hydroxy-cinnamic acid
- Q27146675
- NSC-59261
- AC7708
- CHEBI:77131
- 3,5-dimethoxy4-hydroxycinnamic acid
- SY018287
- UNII-P0I60993EC
- FT-0614637
- HMS3372O09
- Sinapinic acid;3,5-Dimethoxy-4-hydroxycinnamic acid
- BCP25316
- MS-8962
- (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
- SMR000471879
- DEGLY SINA
- (E)-Sinapic acid
- trans-Sinapic acid, analytical standard
- Sinapic acid, >=98%, powder
- BDBM50341142
- SBI-0206696.P002
- P0I60993EC
- MLS001066354
- NS00015085
- (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic acid
- 7AE78999-D500-492B-9651-46622E8DAA71
- bmse010209
- sinapic acid, (E)-
- 4-Hydroxy-3,5-dimethoxy-cinnamic acid
- Sinapic_acid
- (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylic acid
- AKOS015851820
- W-105777
- HY-W009732
- CHEMBL109341
- trans-3,5-Dimethoxy-4-hydroxycinnamic acid
- (2E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
- 3-(4-Hydroxy-3,5-dimethoxyphenyl)-(2E)-2-Propenoic acid
- Sinapic acid, trans-
- 4-Hydroxy-3,5-dimethoxy-(E)-Cinnamic acid
- NCGC00247028-01
- 3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-Propenoic acid
- InChI=1/C11H12O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h3-6,14H,1-2H3,(H,12,13)/b4-3
- s3981
- Sinapic acid, matrix substance for MALDI-MS, >=99.5%, Ultra pure
- EN300-93177
- STL559063
- (E)-3-(4-Hydroxy-3,5-dimethoxy-phenyl)-acrylic acid
- BRD-K95487349-001-04-2
- 2-propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (2E)-
- CHEBI:15714
- bmse000594
- MFCD00004401
- CCG-214595
- SXX
- Z1266855053
- 1ST40176
- CS-W010448
- SCHEMBL37312
- 3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid #
- Q417527
- Cinnamic acid, 4-hydroxy-3,5-dimethoxy-
- Sinapic acid, matrix substance for MALDI-MS, >=99.0% (T)
- 3-(4-hydroxy-3,5-dimethoxyphenyl)-(E)-2-propenoic acid
- HMS2230P08
- 7362-37-0
- bmse000318
- NSC59261
- 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (E)-
- C00482
- (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylicacid
- trans-sinapinic acid
- Sinapinic acid (Sinapic acid)
- BBL036684
- 530-59-6
- DB08587
- AC-34343
- FS67473
- 3,5-Dimethoxy-4-hydroxycinnamic acid;Sinapic acid
- MDL： MFCD00004401
- Inchi： 1S/C11H12O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h3-6,14H,1-2H3,(H,12,13)
- InChI Key： PCMORTLOPMLEFB-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CC(=O)O)C=C(C=1O)OC
- BRN： 2130006

Computed Properties

Exact Mass: 224.06800
Monoisotopic Mass: 224.06847348 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.5
Molecular Weight: 224.21
Topological Polar Surface Area: 76

Experimental Properties

Color/Form: Powder
Density: 1.1478 (rough estimate)
Melting Point: 202°C(lit.)
Boiling Point: 403.4°C at 760 mmHg
Flash Point: 158.6 °C
Refractive Index: 1.4720 (estimate)
Solubility: H2O: slightly soluble
Water Partition Coefficient: Insoluble
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases. Combustible.
PSA: 75.99000
LogP: 1.50720
Solubility: Soluble in hot ethanol, slightly soluble in water and diethyl ether.

Sinapinic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Sinapinic acid Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Sinapinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W009732-10mM*1mLinDMSO	Sinapinic acid	530-59-6	99.95%	10mM*1mLinDMSO	￥770	2023-07-26
MedChemExpress	HY-W009732-100mg	Sinapinic acid	530-59-6	99.95%	100mg	￥700	2023-08-31
S e l l e c k ZHONG GUO	S3981-25mg	Sinapinic Acid	530-59-6	99.9%	25mg	¥1040.53	2023-09-15
Fluorochem	011152-1g	3,5-Dimethoxy-4-hydroxycinnamic acid	530-59-6	98%	1g	￡10.00	2022-03-01
Fluorochem	011152-10g	3,5-Dimethoxy-4-hydroxycinnamic acid	530-59-6	98%	10g	￡25.00	2022-03-01
Fluorochem	011152-25g	3,5-Dimethoxy-4-hydroxycinnamic acid	530-59-6	98%	25g	￡57.00	2022-03-01
Fluorochem	011152-50g	3,5-Dimethoxy-4-hydroxycinnamic acid	530-59-6	98%	50g	￡90.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S130836-5g	Sinapinic acid	530-59-6	MALDI-MS	5g	¥705.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S130836-1g	Sinapinic acid	530-59-6	MALDI-MS	1g	¥514.90	2023-09-01
ChemFaces	CFN92631-20mg	Sinapic acid	530-59-6	>=98%	20mg	$30	2021-07-22

Sinapinic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:530-59-6)Sinapinic acid

Order Number:LE12578;LE2469639

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:07

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Sinapinic acid Related Literature

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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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(CAS:530-59-6)Sinapinic acid

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